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Compound of Interest

Compound Name: Methylmethaqualone

Cat. No.: B104451 Get Quote

For research, scientific, and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and regulatory compliance. This guide

provides essential information and a recommended procedural framework for the safe disposal

of methylmethaqualone, a quinazolinone and an analogue of methaqualone.

Methylmethaqualone (MMQ) is recognized for its sedative and hypnotic properties, acting as

an agonist at the β subtype of the GABA-A receptor.[1] While specific regulatory disposal

guidelines for methylmethaqualone are not readily available, its status as a controlled

substance analogue—methaqualone is a Schedule I drug in the United States—necessitates

that its disposal be handled with the utmost care and in accordance with the stringent

regulations governing controlled substances.[2] The U.S. Drug Enforcement Administration

(DEA) mandates that controlled substances be rendered "non-retrievable" upon disposal to

prevent diversion and environmental contamination.[3][4]

Chemical and Physical Properties
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b104451?utm_src=pdf-interest
https://www.benchchem.com/product/b104451?utm_src=pdf-body
https://www.benchchem.com/product/b104451?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methylmethaqualone
https://www.benchchem.com/product/b104451?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methaqualone
https://practicegreenhealth.org/sites/default/files/2019-03/best_practices_for_disposal_of_controlled_substances_0_0.pdf
https://www.federalregister.gov/documents/2014/09/09/2014-20926/disposal-of-controlled-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C17H16N2O

Molar Mass 264.328 g/mol [1]

Appearance Crystalline solid[5]

Solubility

Soluble in DMF, DMSO, and ethanol. The

hydrochloride salt is soluble in polar solvents

like methanol and water, while the free base has

limited aqueous solubility.[5][6]

IUPAC Name
3-(2,4-dimethylphenyl)-2-methyl-3,4-

dihydroquinazolin-4-one[5]

Known Hazards and Safety Precautions
Methylmethaqualone presents significant health risks. Animal studies and anecdotal human

reports indicate a narrow therapeutic index, with a pro-convulsive effect at doses slightly above

the effective sedative dose.[1] Overdose can lead to severe neurotoxicity, including

psychomotor agitation, muscle hyperactivity, and tachycardia.[5][7] Therefore, strict adherence

to safety protocols is paramount during any handling or disposal procedure.

Personal Protective Equipment (PPE):

Appropriate chemical-resistant gloves (nitrile or neoprene).

Safety goggles or a face shield.

A lab coat.

In cases of potential aerosolization, a respirator with an appropriate cartridge should be

used.

Recommended Disposal Procedure
In the absence of specific federal or institutional guidelines for methylmethaqualone, the

following procedure is based on the DEA's regulations for the disposal of controlled substances
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and general chemical safety best practices. This procedure should be performed by personnel

trained in handling hazardous materials and controlled substances.

Step 1: Regulatory Assessment and Planning

Consult Regulations: Review federal, state, and local regulations regarding the disposal of

controlled substance analogues.[3][8] Your institution's Environmental Health and Safety

(EHS) department is a critical resource for ensuring compliance.

Documentation: Maintain meticulous records of the quantity of methylmethaqualone to be

disposed of, the date of disposal, and the personnel involved, in accordance with DEA

record-keeping requirements.[8]

Step 2: On-Site Destruction (Rendering Non-Retrievable)

The primary goal of controlled substance disposal is to render the substance non-retrievable.[3]

[4] This can be achieved through chemical degradation.

Experimental Protocol: Chemical Degradation

Materials:

Methylmethaqualone

Suitable chemical-resistant container (e.g., borosilicate glass)

Reagents for degradation (e.g., potassium permanganate, strong acid, or base, as

determined by your EHS department based on compatibility and safety).

Personal Protective Equipment (PPE)

Fume hood

Methodology:

Working within a certified fume hood, carefully weigh the amount of methylmethaqualone
to be destroyed.
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Place the compound in a suitable container.

Slowly add the chosen degradation reagent. The choice of reagent should be based on a

thorough understanding of the reaction chemistry to avoid uncontrolled reactions or the

generation of hazardous byproducts. A common method for organic compounds is

oxidation.

Allow the reaction to proceed to completion. This may require stirring and/or heating,

depending on the chosen method.

Neutralize the reaction mixture as required.

The resulting solution should be tested to confirm the absence of the original compound

before proceeding to the next step.

Step 3: Final Disposal of Residue

Waste Characterization: The resulting waste must be characterized as hazardous or non-

hazardous according to EPA regulations.

Licensed Waste Contractor: The final waste product must be disposed of through a licensed

hazardous waste contractor. Do not dispose of any of the materials down the drain.[3]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of methylmethaqualone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104451?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

